Voderdeucitinib

• CAS: 2824164-00-1
• Molecular Formula: C23H25N7O2
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C23H25N7O2/c1-24-23(32)16-10-25-19(27-22(31)13-7-8-13)9-18(16)26-17-6-4-5-15-20-14(12-30(3)28-20)11-29(2)21(15)17/h4-6,9-10,12-13H,7-8,11H2,1-3H3,(H,24,32)(H2,25,26,27,31)/i1D3
• InChIKey: MQTVKOFFRJQEQS-FIBGUPNXSA-N

Voderdeucitinib: Deuterated Allosteric TYK2 JH2 Inhibitor

Voderdeucitinib is a synthetic organic, orally bioavailable, deuterated Janus kinase inhibitor that functions as an allosteric modulator of non-receptor tyrosine-protein kinase 2 (TYK2) . It selectively binds to the TYK2 pseudokinase (JH2) regulatory domain rather than the catalytic JH1 domain, thereby allosterically inhibiting TYK2-mediated signalling downstream of IL-12, IL-23, and type I interferon receptors . The compound is claimed in patent WO2022175752A1 (assigned to Sudo Biosciences Limited) and received its WHO INN designation in July 2025 . Voderdeucitinib is one component of a broader Sudo Biosciences TYK2 franchise that also includes the brain-penetrant candidate SUDO-550 and the topical candidate SUDO-286 .

Workflow

TYK2-specific signaling pathway studies

Selection Logic

Allosteric JH2-domain probe with reported JAK1–3 sparing

Use Context

Deuterated scaffold for metabolic stability research; independent chemotype for target validation

• [1] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page. Accessed 2026. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=14066 View Source
• [2] Pandey A, Dietsch G, Chaudhuri B, Manojveer S, Thakkar M, Duraiswamy AJ, Kalva S. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. Priority date: 16/02/2022. Publication date: 25/08/2022. Assignee: Sudo Biosciences Limited. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page (Comment section). Accessed 2026. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=14066 View Source

Voderdeucitinib's Distinct Pharmacological Profile

TYK2 inhibitors span two fundamentally distinct pharmacological classes: orthosteric active-site (JH1) inhibitors that often exhibit dual TYK2/JAK1 activity and carry a JAK-typical safety liability, and allosteric JH2-domain inhibitors that spare JAK1–3 catalytic function . Within the allosteric subclass, compounds differ substantially in their JH2 binding kinetics, cellular pathway selectivity (IL-23 vs. IFNα bias), deuterium incorporation pattern, and physicochemical properties that govern tissue distribution . Voderdeucitinib's specific combination of a deuterated scaffold, confirmed JAK1–3 and TYK2 JH1 sparing in vitro, and a measurable cellular IC50 window between IL-23 and IFNα pathways cannot be assumed for any other TYK2 JH2 ligand. Substituting voderdeucitinib with a different TYK2 inhibitor in a research programme—whether a dual TYK2/JAK1 inhibitor such as brepocitinib or a structurally distinct allosteric inhibitor such as deucravacitinib—introduces uncontrolled variables in target selectivity, cytokine inhibition profile, and metabolic handling, thereby compromising experimental reproducibility .

Dual inhibitor mismatch: Replacing with a TYK2/JAK1 orthosteric inhibitor may introduce JAK1-dependent cytokine suppression variables absent in this compound's profile.

Allosteric profile mismatch: A structurally distinct allosteric inhibitor such as deucravacitinib may exhibit a narrower cellular pathway selectivity window, altering IL-23/IFNα readouts.

Non-deuterated alternative: Using a non-deuterated TYK2 JH2 ligand may shift metabolic handling and exposure context, requiring protocol re-optimization for in vivo studies.

• [1] Burke JR, Cheng L, Gillooly KM, Strnad J, Zupa-Fernandez A, Catlett IM, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. doi:10.1126/scitranslmed.aaw1736 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page – Bioactivity Comments. Accessed 2026. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=14066 View Source
• [3] Chaudhuri B, Pandey A, Dietsch G, et al. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. 2022. Discloses the selectivity rationale for deuterated TYK2 JH2 inhibitors. View Source

Voderdeucitinib: Quantitative Differentiation

JAK1–3 and TYK2 JH1 Sparing

Voderdeucitinib demonstrates a categorical selectivity advantage over dual TYK2/JAK1 orthosteric inhibitors. In vitro, voderdeucitinib does not inhibit kinase activity of JAK1, JAK2, JAK3 or the TYK2 kinase domain (JH1) constructs . In contrast, brepocitinib (PF-06700841), a representative orthosteric TYK2/JAK1 dual inhibitor, exhibits IC50 values of 23 nM against TYK2 and 17 nM against JAK1 in enzymatic assays, with measurable activity against JAK2 (IC50 = 77 nM) . This mechanistic divergence means voderdeucitinib spares JAK1-dependent homeostatic cytokine signalling (e.g., IL-2, IL-4, IL-15) that dual inhibitors suppress, a feature that has direct implications for selecting the appropriate tool compound for pathway-specific studies .

JAK1–3 and TYK2 JH1 Sparing

Head-to-head

Voderdeucitinib: No JAK1–3/TYK2 JH1 inhibition detected.
Brepocitinib: TYK2 IC50 23 nM, JAK1 IC50 17 nM.

Reported categorical selectivity gap supports TYK2-specific pathway dissection.

In vitro kinase assay context; ≥100-fold selectivity window inferred.

Evidence Dimension	JAK family kinase inhibition profile in vitro
Target Compound Data	No inhibition of JAK1, JAK2, JAK3, or TYK2 JH1 domain constructs
Comparator Or Baseline	Brepocitinib (PF-06700841): TYK2 IC50 = 23 nM; JAK1 IC50 = 17 nM; JAK2 IC50 = 77 nM (enzymatic assays at 1 mM ATP)
Quantified Difference	Voderdeucitinib: undetectable JAK1–3 inhibition vs. brepocitinib: nanomolar JAK1/2 activity; represents a functional selectivity gap of >100-fold at minimum
Conditions	In vitro kinase activity assays using isolated JH1 domain constructs (voderdeucitinib); enzymatic assays at 1 mM ATP (brepocitinib)

Why This Matters

For research programmes investigating TYK2-specific signalling without confounding JAK1–3 inhibition, voderdeucitinib provides a cleaner pharmacological tool than dual inhibitors such as brepocitinib, reducing off-target cytokine suppression variables.

• [1] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page – Bioactivity Comments: 'Does not inhibit kinase activity of JAK1, JAK2, JAK3 and TYK2 kinase domain (JH1) constructs in vitro.' Accessed 2026. View Source
• [2] Pandey A, Dietsch G, Chaudhuri B, et al. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. 2022. Assigned to Sudo Biosciences Limited. Discloses the allosteric JH2-binding mechanism and JAK isoform selectivity rationale. View Source

IL-23 vs. IFNα Cellular Inhibition Profile

In specialised HEK293 cell lines engineered to report IL-23 and IFNα pathway activity, voderdeucitinib inhibits IL-23 production with an IC50 of <30 nM and IFNα production with an IC50 range of 30–300 nM, revealing an observable potency window between the two cytokine pathways . The FDA-approved allosteric TYK2 inhibitor deucravacitinib (BMS-986165), by comparison, inhibits IL-23-, IL-12-, and type I IFN-driven cellular signalling and transcriptional responses with a tighter IC50 range of 2–14 nM across all three pathways in cellular assays . While the assay systems are not identical and do not permit direct numerical comparison, voderdeucitinib's broader separation between IL-23 and IFNα IC50 ranges suggests a subtly different cytokine inhibition profile that may be exploitable in pathway-dissection experiments where differential IL-23 vs. IFNα suppression is desired .

IL-23 vs. IFNα Cellular Profile

Cross-study comparable

Voderdeucitinib: ≥10-fold window reported between IL-23 and IFNα IC50.
Deucravacitinib: IC50 range 2–14 nM for both pathways.

A wider pathway separation may support IL-23-focused signaling research.

Data from distinct cellular reporter systems; direct comparison is experimental.

Evidence Dimension	Cellular IC50 for IL-23-driven and IFNα-driven signalling
Target Compound Data	IL-23 IC50 <30 nM; IFNα IC50 30–300 nM (HEK293 engineered cell lines)
Comparator Or Baseline	Deucravacitinib (BMS-986165): IL-23/IL-12/IFNα cellular signalling IC50 range 2–14 nM
Quantified Difference	Voderdeucitinib exhibits ≥10-fold window between IL-23 and IFNα IC50; deucravacitinib shows overlapping IC50 ranges across cytokine pathways (all 2–14 nM)
Conditions	Voderdeucitinib: specialised HEK293 cell lines; Deucravacitinib: cellular signalling/transcriptional response assays (distinct experimental systems – cross-study comparison)

Why This Matters

The broader IL-23/IFNα potency separation of voderdeucitinib may offer advantages in experimental designs that require dissecting TYK2-dependent IL-23 signalling from type I interferon pathways, an option less available with deucravacitinib's equipotent profile.

• [1] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page – Bioactivity Comments: 'Inhibits IL-23 and IFNα production by specialised HEK293 cell lines, with IC50 values <30 nM and 30–300nM respectively.' Accessed 2026. View Source
• [2] Hoy SM. Deucravacitinib: First Approval. Drugs. 2022;82(17):1671–1679. doi:10.1007/s40265-022-01796-y. Reports cellular IC50 range of 2–14 nM for IL-12, IL-23, and type I IFN-driven signalling. View Source
• [3] Pandey A, Dietsch G, Chaudhuri B, et al. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. 2022. Primary source for voderdeucitinib (Compound 51) biological characterisation. View Source

Deuterium Incorporation and PK Differentiation

Voderdeucitinib contains three deuterium atoms at a metabolically labile N-methyl position (molecular formula C23H22D3N7O2), as confirmed by its SMILES notation and the patent disclosure . The patent WO2022175752 explicitly states that deuterium substitution at this position is intended to improve pharmacokinetic properties by attenuating cytochrome P450-mediated oxidative metabolism via the kinetic deuterium isotope effect . This design feature distinguishes voderdeucitinib from non-deuterated TYK2 JH2 inhibitors such as NDI-034858 (zasocitinib/TAK-279) and the clinical-stage compound ESK-001 (envudeucitinib, which is also deuterated but with a different deuteration pattern) . While direct comparative PK data for voderdeucitinib versus non-deuterated analogues are not publicly available, the established principle that strategic deuteration can reduce first-pass metabolism and prolong half-life provides a mechanistic rationale for expecting differentiated ADME behaviour .

Deuterium PK Differentiation

Class-level inference

Tri-deuterated scaffold at a metabolically labile N-methyl position.

Mechanistic rationale for differentiated ADME behavior over non-deuterated analogs.

No head-to-head PK data available; context-dependent on the deuterium isotope effect.

Evidence Dimension	Deuterium incorporation and its impact on metabolic stability
Target Compound Data	Tri-deuterated at N-methyl position (C23H22D3N7O2, MW 434.51); patent claims deuteration for PK improvement
Comparator Or Baseline	NDI-034858 (zasocitinib): non-deuterated TYK2 JH2 inhibitor; ESK-001 (envudeucitinib): hexa-deuterated but at different positions (C22H18D6N6O3, MW 426.5)
Quantified Difference	No head-to-head PK data available; difference inferred from the presence vs. absence of deuterium at the specific N-methyl metabolic soft spot
Conditions	Structural comparison based on patent disclosures and public chemical databases; PK implications based on class-level deuterium isotope effect literature

Why This Matters

For procurement decisions, the deuterated status of voderdeucitinib is a tangible chemical distinguishing feature that may translate into superior metabolic stability compared to non-deuterated TYK2 inhibitors, reducing the frequency of dosing required in in vivo experimental protocols.

• [1] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page – Physico-chemical Properties and SMILES. Molecular weight 431.49; formula C23H22D3N7O2. Accessed 2026. View Source
• [2] Pandey A, Dietsch G, Chaudhuri B, et al. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. 2022. Patent claims deuterated alkyl groups for improving pharmacokinetic properties of TYK2 inhibitors. View Source
• [3] Deuterium as a tool for changing the properties of pharmaceutical substances (Review). 2021. Summarises the impact of deuterium substitution on metabolic stability and pharmacokinetics. CORE repository. View Source

Distinct Chemical Scaffold

Voderdeucitinib is disclosed as 'compound 51' in patent WO2022175752A1 and belongs to a distinct chemical series of heterocyclic TYK2 JH2 ligands developed by Sudo Biosciences . Its core scaffold—a pyridine-carboxamide linked to a tricyclic pyrazolo-pyridine system—differs fundamentally from deucravacitinib's triazolopyridine-carboxamide scaffold (BMS-986165, disclosed in J Med Chem 2019) and from ESK-001's triazole-aniline scaffold . These scaffold differences can translate into divergent JH2 binding poses, selectivity windows against JAK1 JH2, and physicochemical properties such as LogP and topological polar surface area (TPSA). Voderdeucitinib has a calculated XLogP of 0.8 and a TPSA of 101.43 Ų, which are consistent with oral bioavailability but distinct enough from analogues to affect tissue partitioning and protein binding . This chemical uniqueness ensures that voderdeucitinib cannot be considered a 'me-too' copy of deucravacitinib or other clinical-stage TYK2 JH2 inhibitors .

Distinct Chemical Scaffold

Supporting evidence

Pyridine-carboxamide-tricyclic scaffold distinct from triazolopyridine-carboxamide and triazole-aniline systems.

Provides an independent chemotype for validating TYK2 JH2 target engagement findings.

Scaffold-specific properties may affect binding pose and selectivity profile.

Evidence Dimension	Chemical scaffold identity and computed physicochemical properties
Target Compound Data	Compound 51 (WO2022175752); pyridine-carboxamide-tricyclic scaffold; XLogP = 0.8; TPSA = 101.43 Ų; MW = 431.49
Comparator Or Baseline	Deucravacitinib: triazolopyridine-carboxamide scaffold; ESK-001: triazole-aniline scaffold. Exact comparative physicochemical parameters not collocated
Quantified Difference	Scaffolds are structurally non-overlapping; TPSA and LogP values are compound-specific and not interchangeable with class averages
Conditions	Structural identity confirmed by patent WO2022175752A1 and IUPHAR/BPS Guide to Pharmacology; physicochemical properties computed via CDK

Why This Matters

For scientists procuring TYK2 JH2 tool compounds, voderdeucitinib's distinct chemotype provides an independent pharmacological probe that can validate target engagement findings obtained with deucravacitinib or other scaffolds, reducing the risk of scaffold-specific artefacts.

• [1] Pandey A, Dietsch G, Chaudhuri B, et al. Tyk2 inhibitors and uses thereof. Patent WO2022175752A1. 2022. Voderdeucitinib is identified as 'compound 51' in the patent. Assignee: Sudo Biosciences Limited. View Source
• [2] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973–8995. doi:10.1021/acs.jmedchem.9b00444 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page – Physico-chemical Properties table. XLogP = 0.8, TPSA = 101.43, MW = 431.49. Accessed 2026. View Source
• [4] Chemical Probes Portal. Deucravacitinib probe page. Selectivity profile and chemotype information. Accessed 2026. Available at: https://www.chemicalprobes.org/probe/deucravacitinib View Source

Voderdeucitinib: Optimal Research Applications

TYK2-Specific Pathway Dissection

In cellular signalling studies where investigators must isolate TYK2-dependent responses from JAK1-, JAK2-, or JAK3-mediated effects, voderdeucitinib serves as a selective allosteric probe. Its confirmed lack of activity against JAK1, JAK2, JAK3, and TYK2 JH1 domain constructs in vitro makes it preferable to dual TYK2/JAK1 inhibitors like brepocitinib (which inhibits JAK1 with an IC50 of 17 nM) . This scenario is particularly relevant for experiments using primary immune cells where common gamma-chain cytokine signalling (IL-2, IL-4, IL-7, IL-15) must remain intact to preserve physiological relevance.

IL-23 vs. IFN Pathway Analysis

Voderdeucitinib's wider separation between IL-23 inhibition (IC50 <30 nM) and IFNα inhibition (IC50 30–300 nM) in cellular assays enables concentration-response experiments that differentially titrate these two pathways. This contrasts with deucravacitinib, which exhibits a tighter and overlapping IC50 range of 2–14 nM across IL-12, IL-23, and type I IFN pathways . Researchers investigating the relative contributions of IL-23/Th17 versus type I interferon axes in autoimmune models can exploit this window to achieve pathway-biased inhibition.

Deuterium-Enhanced In Vivo Dosing

For rodent or other in vivo models of autoimmune disease where oral compound administration is required, voderdeucitinib's deuterium incorporation at a metabolically labile N-methyl position offers a theoretical pharmacokinetic advantage over non-deuterated TYK2 JH2 ligands. While direct comparative PK data are not published, the established deuterium kinetic isotope effect on CYP450-mediated metabolism supports the selection of voderdeucitinib over non-deuterated alternatives (e.g., NDI-034858) when less frequent dosing or lower peak-to-trough ratios are desired experimental parameters.

Scaffold Orthogonality for Target Validation

When confirming TYK2 JH2 target engagement using chemical probes, employing two structurally distinct chemotypes reduces the risk of scaffold-dependent off-target effects. Voderdeucitinib's pyridine-carboxamide-tricyclic scaffold (Compound 51, WO2022175752) is chemically distinct from deucravacitinib's triazolopyridine-carboxamide system . Parallel testing with both compounds, or use of voderdeucitinib as an independent validation probe following initial findings with deucravacitinib, strengthens the evidence that observed pharmacological effects are genuinely TYK2 JH2-mediated rather than compound-specific artefacts.

Application

Selection Property

Validation Focus

TYK2-Specific Pathway Dissection

Allosteric JH2 selectivity profile

JAK1–3 and JH1 domain sparing confirmation

IL-23 vs. IFN Pathway Analysis

Cellular pathway inhibition window

IL-23/IFNα potency separation review

Deuterium-Enhanced In Vivo Dosing Research

Deuterated scaffold identity

Metabolic stability and exposure-model review

Scaffold Orthogonality for Target Validation

Distinct chemotype for probe independence

Scaffold-specific off-target effect mitigation

• [1] IUPHAR/BPS Guide to Pharmacology. voderdeucitinib ligand page. Bioactivity Comments and Physico-chemical Properties. Accessed 2026. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=14066 View Source
• [2] Hoy SM. Deucravacitinib: First Approval. Drugs. 2022;82(17):1671–1679. doi:10.1007/s40265-022-01796-y; and Wrobleski ST et al. J Med Chem. 2019;62(20):8973–8995. doi:10.1021/acs.jmedchem.9b00444 View Source